Cas no 2624137-29-5 (N-(4-methyl-1,3-thiazol-2-yl)piperidine-3-carboxamide dihydrochloride)

• Product Name: N-(4-methyl-1,3-thiazol-2-yl)piperidine-3-carboxamide dihydrochloride
• CAS No: 2624137-29-5
• MF: C₁₀H₁₇Cl₂N₃OS
• MW: 298.23247885704
• MDL: MFCD34183174
• CID: 5663556
• PubChem ID: 155978356
• Update Time: 2025-08-05

N-(4-methyl-1,3-thiazol-2-yl)piperidine-3-carboxamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27750642
• N-(4-methyl-1,3-thiazol-2-yl)piperidine-3-carboxamide dihydrochloride
• 2624137-29-5

• MDL： MFCD34183174
• Inchi： 1S/C10H15N3OS.2ClH/c1-7-6-15-10(12-7)13-9(14)8-3-2-4-11-5-8;;/h6,8,11H,2-5H2,1H3,(H,12,13,14);2*1H
• InChI Key： ILBRABYRAQPLPJ-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C=C(C)N=C1NC(C1CNCCC1)=O

Computed Properties

• Exact Mass: 297.0469387g/mol
• Monoisotopic Mass: 297.0469387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.3Ų

Additional information on N-(4-methyl-1,3-thiazol-2-yl)piperidine-3-carboxamide dihydrochloride

N-(4-methyl-1,3-thiazol-2-yl)piperidine-3-carboxamide dihydrochloride (CAS No. 2624137-29-5): An Overview

N-(4-methyl-1,3-thiazol-2-yl)piperidine-3-carboxamide dihydrochloride (CAS No. 2624137-29-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings associated with this compound.

The chemical structure of N-(4-methyl-1,3-thiazol-2-yl)piperidine-3-carboxamide dihydrochloride is noteworthy for its combination of a piperidine ring and a thiazole moiety. The presence of these functional groups imparts specific pharmacological properties that make it a valuable candidate for drug development. The piperidine ring is known for its ability to modulate various biological targets, while the thiazole moiety contributes to the compound's overall stability and bioavailability.

Recent studies have focused on the synthesis and optimization of N-(4-methyl-1,3-thiazol-2-yl)piperidine-3-carboxamide dihydrochloride. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly enhance the yield and purity of the final product. This method not only reduces reaction times but also minimizes the formation of by-products, making it an efficient and scalable process for industrial applications.

In terms of biological activity, N-(4-methyl-1,3-thiazol-2-yl)piperidine-3-carboxamide dihydrochloride has demonstrated potent activity against a range of targets. For instance, it has been reported to exhibit significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preliminary studies have indicated that this compound may have neuroprotective effects, potentially making it a candidate for the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of N-(4-methyl-1,3-thiazol-2-yl)piperidine-3-carboxamide dihydrochloride has also been extensively studied. Research has shown that it exhibits good oral bioavailability and a favorable distribution profile, allowing it to effectively reach target tissues. Furthermore, its metabolic stability in liver microsomes suggests that it may have a prolonged half-life in vivo, which is advantageous for sustained therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-methyl-1,3-thiazol-2-yl)piperidine-3-carboxamide dihydrochloride in various disease models. Early results from phase I trials have indicated that the compound is well-tolerated by patients with minimal side effects. These findings are encouraging and pave the way for further clinical development.

In addition to its therapeutic potential, N-(4-methyl-1,3-thiazol-2-yl)piperidine-3-carboxamide dihydrochloride has also been explored as a tool compound in academic research. Its unique chemical properties make it an excellent probe for studying protein-protein interactions and signaling pathways in cells. This dual role as both a therapeutic agent and a research tool underscores its versatility and importance in the scientific community.

The future outlook for N-(4-methyl-1,3-thiazol-2-yl)piperidine-3-carboxamide dihydrochloride is promising. Ongoing research aims to further optimize its structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to identify new indications where this compound may be effective. As more data becomes available from clinical trials and preclinical studies, it is likely that this compound will play an increasingly important role in the development of novel therapeutics.

In conclusion, N-(4-methyl-1,3-thiazol-2-yl)piperidine-3-carboxamide dihydrochloride (CAS No. 2624137-29-5) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its diverse biological activities and favorable pharmacokinetic properties, positions it as a valuable asset in the quest for new treatments for various diseases. Continued research and development will undoubtedly uncover new applications and refine its therapeutic potential.